Cas no 382-17-2 (3,3,3-Trifluoro-2-(trifluoromethyl)propanenitrile)

• Product Name: 3,3,3-Trifluoro-2-(trifluoromethyl)propanenitrile
• CAS No: 382-17-2
• MF: C₄HF₆N
• MW: 177.047861814499
• CID: 2824960
• PubChem ID: 12567436
• Update Time: 2025-04-21

3,3,3-Trifluoro-2-(trifluoromethyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3,3-trifluoro-2-(trifluoromethyl)-
• 3,3,3-Trifluoro-2-(trifluoromethyl)propanenitrile
• AKOS037621828
• DTXSID50502827
• IANDTBRACVZUHY-UHFFFAOYSA-N
• 382-17-2
• 2H-Hexafluoroisobutyronitrile
• DTXCID40453637
• 3,3,3-trifluoro-2-(tri-fluoromethyl) propionitrile

• Inchi： 1S/C4HF6N/c5-3(6,7)2(1-11)4(8,9)10/h2H
• InChI Key： IANDTBRACVZUHY-UHFFFAOYSA-N
• SMILES： FC(C(C#N)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 177.00131801Da
• Monoisotopic Mass: 177.00131801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų